Methyl 4-ethoxy-1-benzofuran-6-carboxylate
Overview
Description
“Methyl 4-ethoxy-1-benzofuran-6-carboxylate” is a chemical compound with the molecular formula C12H12O4 . It is also known as “4-Ethoxy-benzofuran-6-carboxylic acid methyl ester” and "6-Benzofurancarboxylic acid, 4-ethoxy-, methyl ester" .
Synthesis Analysis
While specific synthesis methods for “Methyl 4-ethoxy-1-benzofuran-6-carboxylate” were not found, benzofuran compounds are generally synthesized through various methods such as ring closure reactions . For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade . Another benzofuran ring can be constructed by proton quantum tunneling .Molecular Structure Analysis
The molecular structure of “Methyl 4-ethoxy-1-benzofuran-6-carboxylate” consists of 12 carbon atoms, 12 hydrogen atoms, and 4 oxygen atoms . The molecular weight of this compound is 220.22 .Chemical Reactions Analysis
Benzofuran compounds, including “Methyl 4-ethoxy-1-benzofuran-6-carboxylate”, have high chemical reactivity and diverse synthetic applications . They are often used in the construction of complex benzofuran ring systems .Physical And Chemical Properties Analysis
“Methyl 4-ethoxy-1-benzofuran-6-carboxylate” has a molecular weight of 220.22 . Further physical and chemical properties were not found in the retrieved sources.Scientific Research Applications
Anticancer Activity
Benzofuran derivatives, including Methyl 4-ethoxy-1-benzofuran-6-carboxylate, have shown potential anticancer activity . They have emerged as important scaffolds with many biological properties . Evaluating the chemical structure of these compounds will guide future medicinal chemists in designing new drugs for cancer therapy that might give excellent results in in vivo/in vitro applications .
Treatment of Arrhythmias
Synthetic derivatives of benzofurans, such as Amiodarone, are used in the treatment of ventricular and supraventricular arrhythmias . This suggests that Methyl 4-ethoxy-1-benzofuran-6-carboxylate could potentially be used in similar applications.
β-Adrenergic Blocker
Benzofuran derivatives like Bufuralol act as a non-specific β-adrenergic blocker with an affinity for β1- and β2-adrenergic receptors . This opens up the possibility for Methyl 4-ethoxy-1-benzofuran-6-carboxylate to be used in similar capacities.
Antibacterial Activity
Benzofuran compounds have shown strong biological activities such as antibacterial properties . This suggests that Methyl 4-ethoxy-1-benzofuran-6-carboxylate could potentially be used in antibacterial applications.
Anti-Oxidative Activity
Benzofuran compounds have also demonstrated anti-oxidative activities . This indicates that Methyl 4-ethoxy-1-benzofuran-6-carboxylate could potentially be used in applications that require anti-oxidative properties.
Anti-Viral Activity
Benzofuran compounds have shown anti-viral activities . For example, a novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease . This suggests that Methyl 4-ethoxy-1-benzofuran-6-carboxylate could potentially be used in antiviral applications.
Future Directions
Benzofuran compounds, including “Methyl 4-ethoxy-1-benzofuran-6-carboxylate”, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their potential applications in many aspects . They are considered potential natural drug lead compounds . Future research may focus on the discovery of new drugs in the fields of drug invention and development .
Mechanism of Action
Target of Action
Benzofuran compounds, a class to which this compound belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Mode of Action
It is known that benzofuran derivatives can interact with various targets in the cell, leading to changes in cellular function .
Biochemical Pathways
Benzofuran derivatives are known to affect a wide range of biochemical pathways, leading to their diverse pharmacological activities .
properties
IUPAC Name |
methyl 4-ethoxy-1-benzofuran-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12O4/c1-3-15-10-6-8(12(13)14-2)7-11-9(10)4-5-16-11/h4-7H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYAYPTAXRIVISM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC2=C1C=CO2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-ethoxy-1-benzofuran-6-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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